1H-Naphtho[2,3-d]imidazol-2(3H)-one

• IUPAC Name: 1,3-dihydrobenzo[f]benzimidazol-2-one
• InChI: InChI=1S/C11H8N2O/c14-11-12-9-5-7-3-1-2-4-8(7)6-10(9)13-11/h1-6H,(H2,12,13,14)
• InChI Key: HUOPXZLFTBYAML-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C3C(=CC2=C1)NC(=O)N3
• Molecular Formula: C11H8N2O
• DSSTOX Substance ID: DTXSID40902094
• Molecular Weight: 184.19 g/mol

Description

1H-Naphtho[2,3-d]imidazol-2(3H)-one is a useful research compound. Its molecular formula is C11H8N2O and its molecular weight is 184.19 g/mol. The purity is usually 95%.
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Biological Activity

1H-Naphtho[2,3-d]imidazol-2(3H)-one is a heterocyclic compound with a fused naphthalene and imidazole structure, which has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores the biological activity of this compound, focusing on its antitumor, antimicrobial, antioxidant, and urease inhibitory properties, along with relevant case studies and research findings.

Chemical Structure and Properties

The molecular formula of 1H-Naphtho[2,3-d]imidazol-2(3H)-one is C₁₁H₈N₂O. The unique combination of the naphthalene and imidazole rings contributes to its reactivity and biological activity. The compound's structural features allow it to interact with various biological molecules, making it a valuable subject for ongoing research.

Antitumor Activity

Research indicates that derivatives of 1H-Naphtho[2,3-d]imidazol-2(3H)-one exhibit significant antitumor properties. In vitro studies have shown that these compounds can induce apoptosis in cancer cell lines through mechanisms involving cell cycle arrest and inhibition of tubulin polymerization. For example, compounds derived from this scaffold have demonstrated efficacy against lung cancer cells by causing G2/M phase arrest, which is characteristic of tubulin inhibitors .

Antimicrobial Activity

1H-Naphtho[2,3-d]imidazol-2(3H)-one and its derivatives have also been evaluated for antimicrobial activity. A series of synthesized compounds were tested against various bacterial strains, showing promising results. For instance, certain derivatives exhibited minimum inhibitory concentrations (MICs) comparable to standard antibiotics, indicating their potential as antimicrobial agents .

Antioxidant Activity

The antioxidant properties of 1H-Naphtho[2,3-d]imidazol-2(3H)-one have been explored through various assays. Some derivatives showed significant free radical scavenging activity, which is crucial for mitigating oxidative stress-related diseases. A study reported that specific compounds demonstrated EC50 values in the range of 37–75 μg/ml, indicating their effectiveness as antioxidants .

Urease Inhibition

Urease inhibition is another area where 1H-Naphtho[2,3-d]imidazol-2(3H)-one has shown potential. Compounds from this class have been identified as effective urease inhibitors, with IC50 values indicating strong inhibitory effects. For instance, certain derivatives achieved IC50 values as low as 34.2 μM, suggesting their potential application in treating conditions like gastritis and associated oxidative stress .

Comparative Analysis with Similar Compounds

To further understand the uniqueness of 1H-Naphtho[2,3-d]imidazol-2(3H)-one, a comparative analysis with structurally similar compounds is presented in the following table:

Compound Name	Structure Type	Biological Activity	Unique Features
1H-Naphtho[2,3-d]imidazol-4,9-dione	Naphthoimidazole derivative	Antitumor properties	Contains additional carbonyl group
1-Methyl-1H-naphtho[2,3-d]imidazole	Methyl-substituted naphthoimidazole	Antimicrobial activity	Methyl group alters solubility
Furo[3',2':3,4]naphtho[1,2-d]imidazole	Fused furo and naphthoimidazole	Anti-inflammatory effects	Unique furan ring

This table illustrates how the structural variations influence the biological activities of related compounds.

Case Studies

Several case studies highlight the biological efficacy of 1H-Naphtho[2,3-d]imidazol-2(3H)-one:

• Antitumor Efficacy : A study demonstrated that a specific derivative caused significant apoptosis in SK-LU-1 lung cancer cells by inducing G2/M phase arrest at concentrations as low as 0.16 μM .
• Urease Inhibition : In another investigation focusing on gastritis treatment, two derivatives were identified as potent urease inhibitors with IC50 values of 34.2 μM and 42.43 μM respectively. Molecular docking studies supported these findings by confirming favorable binding interactions within the urease active site .

Scientific Research Applications

Biological Activities

1H-Naphtho[2,3-d]imidazol-2(3H)-one exhibits a range of biological activities that make it a promising candidate for pharmaceutical applications:

• Antimicrobial Activity : Studies have shown that derivatives of this compound possess significant antimicrobial properties against various bacteria and fungi. For instance, compounds derived from naphthoimidazole have been evaluated for their effectiveness against Escherichia coli and Aspergillus niger using disc diffusion methods .
• Antitumor Properties : Research indicates that certain derivatives exhibit antitumor activities. The compound's structure allows for interactions with biological targets involved in cancer progression, making it a candidate for further exploration in cancer therapeutics .
• Anti-inflammatory Effects : The imidazole ring is known for its role in biological systems, and derivatives of 1H-Naphtho[2,3-d]imidazol-2(3H)-one have been studied for their anti-inflammatory potential, which could lead to the development of new anti-inflammatory drugs .

Material Science Applications

In addition to its biological applications, 1H-Naphtho[2,3-d]imidazol-2(3H)-one has potential uses in material science:

• Organic Synthesis : It serves as a building block for synthesizing various benzimidazole derivatives that may exhibit biological activity or be used in organic electronics.
• Metal-Organic Frameworks (MOFs) : Derivatives of this compound are being explored for their role in constructing MOFs. These frameworks have applications in gas storage and separation technologies due to their high surface area and tunable porosity.

Case Studies and Research Findings

Numerous studies have documented the efficacy of 1H-Naphtho[2,3-d]imidazol-2(3H)-one derivatives:

• A study published in the International Journal of Chemical and Physical Sciences demonstrated the antimicrobial activity of synthesized naphthoimidazole derivatives against various pathogens. The results indicated significant inhibition zones against tested bacteria and fungi, suggesting potential therapeutic applications .
• Recent research has focused on developing photoinitiators based on naphthoquinone-imidazole structures for use in polymerization processes. These materials exhibit promising photophysical properties that could enhance their applicability in photopolymerization techniques .